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Compound of Interest

Compound Name:
2-Methoxypyridine-3-sulfonyl

chloride

Cat. No.: B126392 Get Quote

An In-depth Technical Guide to 2-Methoxypyridine-3-sulfonyl chloride

This technical guide provides a comprehensive overview of the physical properties, handling,

and synthetic utility of 2-Methoxypyridine-3-sulfonyl chloride, a key intermediate in

pharmaceutical and chemical research. This document is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis.

Core Physical and Chemical Properties
2-Methoxypyridine-3-sulfonyl chloride is a substituted pyridine derivative.[1] Its structure

incorporates a methoxy group and a reactive sulfonyl chloride functional group, making it a

valuable building block in organic synthesis.[2]

Structural and Physical Data Summary
The key physical and chemical properties of 2-Methoxypyridine-3-sulfonyl chloride are

summarized in the table below for quick reference.
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Property Value Source

CAS Number 219715-44-3 [3][4][5]

Molecular Formula C₆H₆ClNO₃S [3][6]

Molecular Weight 207.63 g/mol [3][7]

Appearance
White to Crystalline Low

Melting Solid
[2]

Purity >95% (Typical) [8]

Storage Temperature 2-8°C, Inert atmosphere [3]

Note: Specific properties like melting point, boiling point, and density for this exact compound

are not consistently published. Data for analogous compounds suggest it is a solid at room

temperature.

Experimental Protocols and Handling
Given the reactive nature of the sulfonyl chloride group, specific handling and experimental

procedures are required. The compound is sensitive to moisture and can react with water,

liberating toxic gas.[8]

Recommended Storage and Handling
Proper storage is crucial to maintain the integrity of the compound.

Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers.[8]

Recommended storage is under an inert atmosphere at refrigerated temperatures (2-8°C).[3]

Keep away from water, moist air, strong oxidizing agents, bases, amines, and alcohols.[8]

Handling: Use only under a chemical fume hood.[8] Wear appropriate personal protective

equipment (PPE), including chemical safety goggles, gloves, and protective clothing.[8]

Avoid breathing dust, vapor, mist, or gas and prevent contact with skin and eyes.[8] Ensure

eyewash stations and safety showers are readily accessible.[8]

General Synthetic Protocol: Sulfonamide Formation
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The synthesis of sulfonamides is a primary application of sulfonyl chlorides and is a

fundamental reaction in medicinal chemistry.[9] The following is a general procedure for the

reaction of a sulfonyl chloride, such as 2-Methoxypyridine-3-sulfonyl chloride, with an amine

to form a sulfonamide.

Reaction: R-SO₂Cl + H₂N-R' → R-SO₂NH-R' + HCl

Procedure:

Dissolve the amine (1.0 equivalent) in a suitable aprotic solvent (e.g., dichloromethane,

tetrahydrofuran) containing a non-nucleophilic base (e.g., triethylamine or pyridine, 1.2

equivalents).

Cool the mixture to 0 °C in an ice-water bath.

Slowly add a solution of 2-Methoxypyridine-3-sulfonyl chloride (1.05 equivalents) in the

same solvent to the cooled amine solution.

Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature,

stirring for an additional 2-4 hours.

Monitor the reaction progress using an appropriate technique (e.g., Thin Layer

Chromatography).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

(e.g., ethyl acetate).[9]

Combine the organic layers, wash with saturated brine, dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure.[9]

Purify the crude product by column chromatography or recrystallization to yield the desired

sulfonamide.

Synthetic Pathways and Applications
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2-Methoxypyridine-3-sulfonyl chloride is a versatile reagent, primarily used in the synthesis

of more complex molecules, particularly those with therapeutic potential.

Role in Drug Discovery
The sulfonamide functional group is a common feature in many drug candidates.[9] Sulfonyl

chlorides are key precursors for creating these sulfonamides. For instance, various

methoxypyridine sulfonamide derivatives have been designed and synthesized as potent

PI3K/mTOR dual inhibitors for cancer treatment.[10] The methoxypyridine moiety can be

crucial for binding to target proteins and improving metabolic stability.[10]

Below is a diagram illustrating the general workflow for utilizing a sulfonyl chloride in the

synthesis of a sulfonamide, a common step in pharmaceutical development.

Starting Materials:
- 2-Methoxypyridine-3-sulfonyl chloride

- Primary/Secondary Amine

Sulfonamide Synthesis
(Base-catalyzed condensation)

1. Reactants Aqueous Workup
& Extraction

2. Quenching
Purification

(e.g., Chromatography,
Recrystallization)

3. Isolation Final Product:
Substituted Sulfonamide

4. Pure Compound Structural Analysis
(NMR, MS)

5. Verification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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